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Compound of Interest

Compound Name:
5-Chloro-2-methoxypyridin-3-

amine

CAS No.: 886373-70-2

Cat. No.: B582020 Get Quote

Executive Summary
5-Chloro-2-methoxypyridin-3-amine (CAS: 886373-70-2) is a functionalized pyridine scaffold

widely utilized in the synthesis of kinase inhibitors and GPCR ligands. Its structural value lies in

the orthogonal reactivity of its substituents: the C3-amine serves as a nucleophile for amide

coupling or Buchwald-Hartwig aminations, the C5-chlorine offers a handle for Suzuki-Miyaura

cross-couplings, and the C2-methoxy group acts as a masked hydroxyl or a stable electron-

donating directing group.

Procurement Risk: The primary sourcing challenge is regioisomeric confusion. Suppliers often

list isomers (e.g., 5-chloro-6-methoxypyridin-3-amine) with similar names. Furthermore,

synthesis-derived impurities—specifically de-chlorinated analogs—can silently poison

downstream catalytic cycles.

Chemical Identity & Specifications
To ensure the integrity of your supply chain, verify these parameters against the Certificate of

Analysis (CoA) before purchase.
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Parameter Specification Notes

IUPAC Name
5-Chloro-2-methoxypyridin-3-

amine

CAS Number 886373-70-2

Critical Check:[1][2][3][4]

Distinguish from 1261365-86-9

(the phenol derivative).

Molecular Formula C₆H₇ClN₂O

Molecular Weight 158.58 g/mol

SMILES COc1ncc(Cl)cc1N
Use this string for exact

structure search in databases.

Appearance Off-white to pale brown solid
Darkening indicates oxidation

of the amine.

Purity Limit ≥ 98% (HPLC)
Critical: Must specify "No des-

chloro impurity >0.1%".

Sourcing Landscape & Availability
The compound is classified as a Tier 2 Building Block—widely available from specialized

catalog suppliers but rarely held in multi-kilogram stock by general aggregators.

Primary Suppliers (Verified Stock)
Fluorochem (UK/EU): Reliable stock for 1g – 100g packs. Good batch consistency.

Alchem Pharmtech (US/Global): Strong on bulk inquiries (>100g).

Combi-Blocks (US): Often holds inventory; excellent for rapid R&D delivery.

Enamine (UA/Global): Primary source for building blocks; likely synthesizes on demand if

stock is low.

Aggregators[2][4]
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eMolecules / SciFinder: Useful for price comparison, but verify "In Stock" status. Many

listings are "virtual" (lead time 4-6 weeks).

Decision Matrix: Catalog vs. Custom Synthesis
Use the following logic to determine your procurement route.

Requirement Analysis Quantity Needed?

Check Fluorochem/Combi-Blocks

< 100g

Request Custom Synthesis> 1 kg

Lead Time < 2 Weeks?
100g - 1kg

Order Catalog
Verify Batch QC

Order Custom
Define Impurity Profile

Yes

No (Cost Savings)

Click to download full resolution via product page

Figure 1: Procurement Decision Tree. Use catalog suppliers for rapid R&D (sub-100g). For

process scale-up (>1kg), custom synthesis is recommended to control the impurity profile.

Quality Assurance: The "Scientist's Protocol"
As a researcher, you cannot rely solely on the vendor's CoA. The synthetic route dictates the

impurity profile.

Synthetic Context & Impurity Origins
The dominant industrial route involves the nitration of 5-chloro-2-methoxypyridine followed by

reduction.

The Hidden Danger: If the reduction step uses Catalytic Hydrogenation (H₂/Pd-C), there is a

high risk of Hydrodechlorination, producing 2-methoxypyridin-3-amine (des-chloro impurity).

This impurity is difficult to separate and will compete in subsequent coupling reactions.
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Figure 2: Synthetic pathway and impurity risks. Note the divergence at the reduction step;

chemical reduction (Fe/Sn) is preferred over catalytic hydrogenation to preserve the chlorine

atom.

Analytical Validation Protocol
Upon receipt of the material, perform the following checks:
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¹H-NMR (DMSO-d₆):

Regioisomer Check: Verify the coupling pattern of the aromatic protons.

Target: Two singlets (or weakly coupled doublets,

Hz) representing H4 and H6.

Isomer Flag: If you see large ortho-coupling (

Hz), you likely have the 4- or 6-chloro isomer.

Des-Chloro Check: Look for an extra aromatic proton signal integrating to 1H if the des-

chloro impurity is present.

LC-MS:

Check for

(Cl isotope pattern 3:1).

Red Flag: A peak at

indicates the des-chloro impurity.

Handling & Stability
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Aminopyridines are

prone to oxidation (browning) upon extended air exposure.

Safety:

H315/H319: Causes skin and serious eye irritation.[2][4][5]

H335: May cause respiratory irritation.[2][4]

PPE: Standard lab coat, gloves, and safety glasses. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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